5-(Tetradecyloxy)-2-furoyl-coenzyme A
Overview
Description
5-(Tetradecyloxy)-2-furoyl-coenzyme A, also known as 5-(Tetradecyloxy)-2-furoyl-coenzyme A, is a useful research compound. Its molecular formula is C40H66N7O19P3S and its molecular weight is 1074 g/mol. The purity is usually 95%.
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properties
CAS RN |
71865-60-6 |
|---|---|
Product Name |
5-(Tetradecyloxy)-2-furoyl-coenzyme A |
Molecular Formula |
C40H66N7O19P3S |
Molecular Weight |
1074 g/mol |
IUPAC Name |
S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 5-tetradecoxyfuran-2-carbothioate |
InChI |
InChI=1S/C40H66N7O19P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-21-60-30-17-16-27(63-30)39(52)70-22-20-42-29(48)18-19-43-37(51)34(50)40(2,3)24-62-69(58,59)66-68(56,57)61-23-28-33(65-67(53,54)55)32(49)38(64-28)47-26-46-31-35(41)44-25-45-36(31)47/h16-17,25-26,28,32-34,38,49-50H,4-15,18-24H2,1-3H3,(H,42,48)(H,43,51)(H,56,57)(H,58,59)(H2,41,44,45)(H2,53,54,55) |
InChI Key |
NXAHLFOPZQJPNH-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O)O)O |
Canonical SMILES |
CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O)O)O |
Other CAS RN |
928-17-6 |
synonyms |
5-(tetradecyloxy)-2-furoyl-coenzyme A coenzyme A, 5-(tetradecyloxy)-2-furoyl- tofyl-CoA |
Origin of Product |
United States |
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